Cas no 2228773-40-6 (1-(4-bromo-3-chlorophenyl)cyclopentylmethanamine)

• Product Name: 1-(4-bromo-3-chlorophenyl)cyclopentylmethanamine
• CAS No: 2228773-40-6
• MF: C₁₂H₁₅BrClN
• MW: 288.611201524735
• CID: 6502899
• PubChem ID: 165643632
• Update Time: 2025-10-29

1-(4-bromo-3-chlorophenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-chlorophenyl)cyclopentylmethanamine
• [1-(4-bromo-3-chlorophenyl)cyclopentyl]methanamine
• EN300-1907142
• 2228773-40-6

• Inchi： 1S/C12H15BrClN/c13-10-4-3-9(7-11(10)14)12(8-15)5-1-2-6-12/h3-4,7H,1-2,5-6,8,15H2
• InChI Key： FWADNKGKOWWFGN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)C1(CN)CCCC1

Computed Properties

• Exact Mass: 287.00764g/mol
• Monoisotopic Mass: 287.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-bromo-3-chlorophenyl)cyclopentylmethanamine

Professional Introduction to 1-(4-bromo-3-chlorophenyl)cyclopentylmethanamine (CAS No. 2228773-40-6)

1-(4-bromo-3-chlorophenyl)cyclopentylmethanamine, with the chemical identifier CAS No. 2228773-40-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromo and chloro substituents on the aromatic ring, combined with the cyclopentylmethanamine moiety, imparts unique electronic and steric properties that make it a promising candidate for further exploration.

The structural composition of 1-(4-bromo-3-chlorophenyl)cyclopentylmethanamine is a testament to the ingenuity of synthetic organic chemistry. The aromatic ring, functionalized with bromine and chlorine atoms, enhances the molecule's reactivity and binding affinity towards biological targets. This structural design allows for selective interactions with enzymes and receptors, which is crucial for developing drugs with high specificity and low toxicity. The cyclopentylmethanamine group, on the other hand, contributes to the molecule's solubility and metabolic stability, making it a favorable candidate for oral administration and systemic distribution.

In recent years, there has been a surge in research focused on identifying novel scaffolds for drug development. Among these efforts, 1-(4-bromo-3-chlorophenyl)cyclopentylmethanamine has emerged as a compound of interest due to its potential in addressing various therapeutic challenges. For instance, studies have suggested that this molecule may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in cancer progression. The bromo and chloro substituents play a pivotal role in modulating the electronic properties of the aromatic ring, thereby influencing the compound's binding affinity and selectivity.

One of the most compelling aspects of 1-(4-bromo-3-chlorophenyl)cyclopentylmethanamine is its versatility in chemical modification. Researchers have leveraged this compound as a starting material for generating libraries of derivatives with tailored pharmacological properties. By employing strategies such as Suzuki-Miyaura cross-coupling reactions or Buchwald-Hartwig amination, chemists have been able to introduce diverse functional groups while retaining the core structural motif. These modifications have led to the discovery of several analogs with enhanced potency and improved pharmacokinetic profiles.

The pharmaceutical industry has been particularly keen on exploring derivatives of 1-(4-bromo-3-chlorophenyl)cyclopentylmethanamine due to their potential in treating inflammatory diseases and neurological disorders. Preclinical studies have demonstrated that certain analogs derived from this compound exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. Additionally, their ability to cross the blood-brain barrier has opened up avenues for treating neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the importance of continued research into this class of molecules.

From a synthetic chemistry perspective, 1-(4-bromo-3-chlorophenyl)cyclopentylmethanamine serves as an excellent model for developing new synthetic methodologies. The challenge of constructing the cyclopentylmethanamine core while introducing multiple substituents has driven innovation in catalytic systems and reaction conditions. Recent advances in transition metal catalysis have enabled more efficient and scalable synthesis routes, reducing costs and improving yields. These advancements not only benefit academic research but also have practical implications for industrial-scale production.

The computational modeling of 1-(4-bromo-3-chlorophenyl)cyclopentylmethanamine has also played a crucial role in understanding its behavior at the molecular level. Through techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how this compound interacts with biological targets. These insights are invaluable for guiding medicinal chemistry efforts aimed at optimizing potency and selectivity. Furthermore, computational methods help in identifying potential side effects by evaluating interactions with off-target proteins.

Looking ahead, the future prospects for 1-(4-bromo-3-chlorophenyl)cyclopentylmethanamine are promising. As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that address these challenges effectively. The combination of synthetic innovation, computational modeling, and preclinical testing provides a robust framework for translating basic research into tangible therapeutic benefits. It is anticipated that this compound will continue to be a cornerstone in pharmaceutical research, contributing to the development of next-generation drugs.